Cas no 141299-26-5 (2(1H)-Pyrimidinone,4-amino-1-ethynyl-)

2(1H)-Pyrimidinone,4-amino-1-ethynyl- Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-1-ethynyl-
• 4-Amino-1-ethynylpyrimidin-2(1H)-one
• 2(1H)-Pyrimidinone, 4-amino-1-ethynyl- (9CI)
• AKOS006363099
• 141299-26-5
• 4-AMINO-1-ETHYNYLPYRIMIDIN-2-ONE
• SCHEMBL15546141
• +Expand

• InChIKey： AVMBMGHZNBGJPI-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H5N3O/c1-2-9-4-3-5(7)8-6(9)10/h1,3-4H,(H2,7,8,10)
• SMILES： NC1C=CN(C#C)C(=O)N=1

Computed Properties

• Exact Mass: 135.04335
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 135.043261791g/mol
• Heavy Atom Count: 10
• Complexity: 268
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 58.69